Cas no 1547134-34-8 (3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine)

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine structure
1547134-34-8 structure
Product Name:3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine
CAS No:1547134-34-8
MF:C11H17N3
MW:191.272782087326
CID:6147737
PubChem ID:83847159
Update Time:2025-07-16

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine
    • 3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
    • EN300-1776065
    • 1547134-34-8
    • Inchi: 1S/C11H17N3/c1-2-9-10(3-1)13-14-11(9)6-8-4-5-12-7-8/h8,12H,1-7H2,(H,13,14)
    • InChI Key: ORKLRDUXHXHUQI-UHFFFAOYSA-N
    • SMILES: N1CCC(C1)CC1C2=C(CCC2)NN=1

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.7Ų

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1776065-1g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
1g
$1599.0 2023-09-20
Enamine
EN300-1776065-5g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
5g
$4641.0 2023-09-20
Enamine
EN300-1776065-10g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
10g
$6882.0 2023-09-20
Enamine
EN300-1776065-0.05g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
0.05g
$1344.0 2023-09-20
Enamine
EN300-1776065-0.1g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
0.1g
$1408.0 2023-09-20
Enamine
EN300-1776065-0.25g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
0.25g
$1472.0 2023-09-20
Enamine
EN300-1776065-0.5g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
0.5g
$1536.0 2023-09-20
Enamine
EN300-1776065-1.0g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
1g
$1599.0 2023-05-26
Enamine
EN300-1776065-2.5g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
2.5g
$3136.0 2023-09-20
Enamine
EN300-1776065-5.0g
3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)pyrrolidine
1547134-34-8
5g
$4641.0 2023-05-26

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine Related Literature

Additional information on 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine

Introduction to 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine (CAS No. 1547134-34-8)

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1547134-34-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a fused cyclopentacpyrazole core and a pyrrolidine moiety, makes it a subject of extensive research and exploration.

The cyclopentacpyrazole ring system is known for its stability and versatility in forming complex biological interactions. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold in the design of novel therapeutic agents. The presence of the 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine moiety enhances the compound's potential by introducing additional functional groups that can interact with biological targets. Such interactions are crucial for the development of drugs that can effectively bind to receptors or enzymes, thereby modulating their activity.

In recent years, there has been a surge in research focused on developing small molecules that can interact with complex biological systems. The compound 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine represents a promising candidate in this endeavor due to its unique structural features. Studies have shown that the cyclopentacpyrazole ring can serve as a scaffold for designing molecules that exhibit potent activity against various diseases. This has led to increased interest in exploring its potential applications in treating conditions such as cancer, inflammation, and neurological disorders.

The pyrrolidine moiety in the compound's structure is another key feature that contributes to its pharmacological potential. Pyrrolidine derivatives are well-known for their ability to interact with biological targets in a variety of ways. They can act as inhibitors or activators of enzymes and receptors, making them valuable tools in drug discovery. The combination of the cyclopentacpyrazole and pyrrolidine moieties in 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine creates a molecule with multiple sites for interaction, which could enhance its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with greater accuracy. These computational methods have been instrumental in identifying potential drug candidates like 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine. By leveraging these techniques, scientists can design molecules that are more likely to exhibit the desired pharmacological properties. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)pyrrolidine presents unique challenges due to its complex structure. However, recent developments in synthetic chemistry have provided new tools and methodologies for constructing such molecules efficiently. These advancements have not only improved the yield and purity of the compound but also made it more accessible for further research. As a result, there is now greater interest in exploring its potential applications in various fields.

In conclusion, 3-(1H,4H,5H,6H-cyclopentacpyrazol-3-y1}methyl)pryrrolid ine (CAS No. 1547134 - 34 - 8) is a promising compound with significant potential in pharmaceutical chemistry。 Its unique structural features, combined with recent advancements in drug discovery technologies, make it an attractive candidate for further research。 As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD